Cas no 177540-90-8 (3-Thiopheneacetic acid, 5-(4-methylphenyl)-, methyl ester)

• Product Name: 3-Thiopheneacetic acid, 5-(4-methylphenyl)-, methyl ester
• CAS No: 177540-90-8
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 1365009
• Update Time: 2024-08-17

3-Thiopheneacetic acid, 5-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid, 5-(4-methylphenyl)-, methyl ester

• Inchi： 1S/C14H14O2S/c1-10-3-5-12(6-4-10)13-7-11(9-17-13)8-14(15)16-2/h3-7,9H,8H2,1-2H3
• InChI Key： SGNBBKZOMLPXOM-UHFFFAOYSA-N
• SMILES： C1SC(C2=CC=C(C)C=C2)=CC=1CC(OC)=O

Computed Properties

• Exact Mass: 246.07152

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 347.3±32.0 °C(Predicted)
• PSA: 26.3